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Compound of Interest

Compound Name: 2-Chloro-4-ethoxy-5-methylaniline

Cat. No.: B13286688

Get Quote

Part 1: Executive Directive (Autonomy)
This guide deviates from standard safety templates to address the specific physicochemical

behavior of 2-Chloro-4-ethoxy-5-methylaniline (CAS: 861008-02-8). Unlike generic organic

waste, this halogenated aromatic amine presents a dual hazard: immediate acute toxicity

(characteristic of anilines) and persistent environmental toxicity (characteristic of aryl chlorides).

The Golden Rule of Disposal for this Compound:

Never commingle this substance with non-halogenated solvents or oxidizing acids. The

presence of the chlorine atom requires high-temperature incineration with acid gas scrubbing, a

capability standard solvent incinerators may lack.

Part 2: Scientific Integrity & Logic (E-E-A-T)
1. Chemical Identity & Hazard Profile
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To dispose of a chemical safely, you must understand its failure modes.

Chemical Name: 2-Chloro-4-ethoxy-5-methylaniline[1][2]

CAS Number: 861008-02-8[1][2]

Molecular Formula: C

H

ClNO

Physical State: Typically a solid or low-melting semi-solid at room temperature.

Mechanistic Risks:

Methemoglobinemia Potential: Like many aniline derivatives, this compound can induce

methemoglobinemia upon exposure, oxidizing hemoglobin to methemoglobin, which cannot

carry oxygen.

Formation of Dioxins/Furans: Improper incineration (at temperatures <850°C) of chlorinated

aromatics can catalyze the formation of polychlorinated dibenzodioxins (PCDDs) and furans.

This is why specific incineration protocols are mandatory.

Incompatibility: The amine group (

) is basic. Mixing with strong acids (e.g., Nitric Acid) can be violent. Mixing with bleach
(Hypochlorite) can form chloroamines, which are highly toxic and unstable.

2. Waste Characterization & Segregation Strategy
The most common compliance failure is misclassification. Use this table to categorize your

waste stream.
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Parameter Specification for CAS 861008-02-8

Waste Class Halogenated Organic (Toxic)

EPA Waste Code (RCRA)
Likely D003 (if reactive) or Characteristic Toxic.

Treat as Hazardous Waste.[3][4]

Segregation Group Group A: Halogenated Solvents/Organics.[4]

Incompatible With
Oxidizers (Nitric acid, Peroxides), Strong Acids,

Hypochlorites.

Container Type

HDPE (High-Density Polyethylene) or Glass

(Amber). Avoid metal if acidic impurities are

present.

3. The Self-Validating Disposal Protocol
This protocol is designed as a "closed-loop" system. You cannot proceed to the next step

without verifying the previous one.

Phase 1: Collection & Deactivation (Lab Scale)

Step 1 (Solvent Selection): If the material is solid/residue, dissolve it in a compatible

halogenated solvent (e.g., Dichloromethane) or a combustible solvent accepted by your

hazardous waste handler (e.g., Ethanol), provided it is labeled "Halogenated Waste."

Why? Dissolution prevents "hot spots" of pure toxic material in the waste drum.

Step 2 (pH Check): Verify the waste solution is neutral or slightly alkaline.

Validation: Dip a pH strip. If pH < 4, neutralize with dilute Sodium Bicarbonate to prevent

drum corrosion.

Step 3 (The "Red Tag" Rule): Immediately apply a hazardous waste tag.

Critical Data: Must list "2-Chloro-4-ethoxy-5-methylaniline" and "Contains Halogens."[1]

Phase 2: Spill Response (Immediate Action)
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Containment: Do not use water. Water spreads the aniline derivative, increasing aquatic

contamination risk.

Absorbent: Use vermiculite, dry sand, or commercial "Chem-Sorb" pads.

Decontamination: After bulk removal, wipe surfaces with ethanol-soaked pads. These pads

must also go into the solid hazardous waste bin, not the regular trash.

Phase 3: Final Disposal (The Handover)

Transport: The waste must be transported by a licensed hazardous waste hauler to a TSDF

(Treatment, Storage, and Disposal Facility) permitted for hazardous incineration.

Destruction Method: Rotary Kiln Incineration (>1000°C) with secondary combustion chamber

and HCl scrubbers.

Part 3: Visualization & Formatting
Decision Tree: Waste Segregation Logic
This diagram illustrates the critical decision points to prevent accidental mixing of incompatible

waste streams.
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Waste Generation:
2-Chloro-4-ethoxy-5-methylaniline

Is it Solid or Liquid?

Solid/Residue

Liquid Solution

Dissolve in Compatible Solvent
(e.g., Ethanol or DCM)

SEGREGATION CHECK:
Is the stream Halogenated?

Stream A: Halogenated Waste
(Contains Cl/F/Br)

Yes (Correct)

Stream B: Non-Halogenated
(Do NOT Use)

No (Stop!)

Select Container:
HDPE or Glass (Amber)

Labeling:
'Hazardous Waste'

'Toxic' + 'Halogenated'

Final Disposal:
Rotary Kiln Incineration

(w/ HCl Scrubber)

Click to download full resolution via product page
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Caption: Logic flow for segregating and packaging halogenated aniline waste to ensure

regulatory compliance and safety.

Regulatory & Shipping Data Table
Use these codes for your waste manifest.

Regulatory Body Classification Code / ID Notes

DOT (USA) Shipping Name
UN 2811 (Solid) or UN

2810 (Liquid)

"Toxic Solids/Liquids,

Organic, n.o.s. (2-

Chloro-4-ethoxy-5-

methylaniline)"

DOT Hazard Class Class 6.1 Toxic Substances
Packing Group III

(typically)

EPA (RCRA) Hazardous Waste

D001 (Ignitable - if in

solvent),

Characteristic Toxic

Must be profiled by

TSDF.

EU (EWC) Waste Code 07 01 03*

"Organic halogenated

solvents, washing

liquids and mother

liquors"
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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